Cas no 16616-43-6 (1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one)
1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one is a synthetic organic compound featuring a conjugated ynone structure with methoxy and phenyl substituents. Its key advantages include high reactivity as an intermediate in organic synthesis, particularly in Michael additions and cycloaddition reactions, due to the electron-withdrawing carbonyl group and electron-donating methoxy group. The compound's rigid aromatic framework enhances stability while facilitating selective functionalization. It is commonly employed in pharmaceutical and materials research for constructing complex heterocycles or as a precursor for bioactive molecules. The methoxy group further improves solubility in polar organic solvents, aiding purification and downstream applications. Its well-defined structure ensures reproducibility in synthetic workflows.
16616-43-6 structure
Product Name:1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one
CAS No:16616-43-6
MF:C16H12O2
MW:236.265284538269
CID:121779
PubChem ID:616715
Update Time:2025-06-07
1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one
- 2-Propyn-1-one,1-(4-methoxyphenyl)-3-phenyl-
- 1-(4-Methoxyphenyl)-3-phenyl-2-propyn-1-one
- 1-(4-methoxyphenyl)-3-phenyl-2-propynone
- 1-(4-methoxyphenyl)-3-phenyl-prop-2-yn-1-one
- 1-(4-METHOXY-PHENYL)-3-PHENYL-PROPYNONE
- 1-[4-(methyloxy)phenyl]-3-phenyl-2-propynone
- 1-oxo-1-p-methoxyphenyl-3-phenyl-prop-2-yne
- 1-p-methoxyphenyl-3-phenylprop-2-yn-1-one
- Phenylethynyl p-methoxyphenyl ketone
- DTXSID40346959
- 1-(4-Methoxyphenyl)-3-phenyl-2-propyn-1-one #
- DDJSNTJBCFBIQV-UHFFFAOYSA-N
- CS-0110297
- UNM000011087701
- UNM-0000306061
- cid_616715
- InChI=1/C16H12O2/c1-18-15-10-8-14(9-11-15)16(17)12-7-13-5-3-2-4-6-13/h2-6,8-11H,1H
- 1-(4-methoxyphenyl)-3-phenylpropynone
- 2-propyn-1-one, 1-(4-methoxyphenyl)-3-phenyl-
- BDBM54703
- SCHEMBL10069798
- 16616-43-6
- AKOS015967615
-
- Inchi： 1S/C16H12O2/c1-18-15-10-8-14(9-11-15)16(17)12-7-13-5-3-2-4-6-13/h2-6,8-11H,1H3
- InChI Key： DDJSNTJBCFBIQV-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C(C#CC2C=CC=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 236.08400
- Monoisotopic Mass: 236.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.92960
1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1180937-1g |
1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one |
16616-43-6 | 95+% | 1g |
￥5833 | 2023-04-15 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | SB914611-1g |
1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one |
16616-43-6 | 99% | 1g |
¥2500 | 2023-11-08 |
1-(4-Methoxyphenyl)-3-phenylprop-2-yn-1-one Related Literature
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Dmitrii A. Shabalin,Marina Yu. Dvorko,Elena Yu. Schmidt,Boris A. Trofimov Org. Biomol. Chem. 2021 19 2703
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Wilailak Kaewsri,Charnsak Thongsornkleeb,Jumreang Tummatorn,Somsak Ruchirawat RSC Adv. 2016 6 48666
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Lei Xu,Shasha Li,Liping Jiang,Guofang Zhang,Weiqiang Zhang,Ziwei Gao RSC Adv. 2018 8 4354
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Andrey S. Levashov,Nicolai A. Aksenov,Inna V. Aksenova,Valeriy V. Konshin New J. Chem. 2017 41 8297
-
Mingzhong Cai,Guomin Zheng,Guodong Ding Green Chem. 2009 11 1687
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